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Compound of Interest

Compound Name: PROTAC BRD4 Degrader-29

Cat. No.: B15570666 Get Quote

Technical Support Center: PROTAC BRD4
Degrader-29
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers using PROTAC BRD4 Degrader-29. For optimal

experimental outcomes, please review the information below.

Understanding PROTAC BRD4 Degrader-29
PROTAC BRD4 Degrader-29 is a heterobifunctional molecule designed to induce the

degradation of the Bromodomain-containing protein 4 (BRD4), a key epigenetic reader involved

in transcriptional regulation. By hijacking the cell's ubiquitin-proteasome system, this PROTAC

offers a powerful tool for studying the functional consequences of BRD4 loss.

The mechanism of action involves the formation of a ternary complex between BRD4,

PROTAC BRD4 Degrader-29, and an E3 ubiquitin ligase. This proximity facilitates the

ubiquitination of BRD4, marking it for subsequent degradation by the proteasome.

Quantitative Data Summary
The following table summarizes the degradation efficiency of a BRD4-degrading PROTAC

designated as compound 29.
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Compound DC50 (nM) Dmax (%) Cell Line

PROTAC 29 Not specified ~80% (at 1-3 µM) MDA-MB-231

Note: The activity of PROTAC 29 was observed to have a narrow effective concentration

window, with maximal degradation occurring at 1-3 µM.
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Caption: Mechanism of PROTAC-mediated degradation of BRD4.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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